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Compound of Interest

Compound Name: 2,4,5-Trimethylnonane

Cat. No.: B14548437

Application Note ID: AN-LUB-TMN-001

Introduction

2,4,5-trimethylnonane is a highly branched, saturated hydrocarbon (C12H26) with potential
applications as a component in advanced lubricant formulations. Its molecular structure,
characterized by multiple methyl groups along the nonane backbone, is expected to impart
specific and desirable physicochemical properties relevant to lubrication. This document
outlines the potential applications of 2,4,5-trimethylnonane in lubricant studies, provides
detailed protocols for its evaluation, and presents illustrative data based on the expected
performance of branched alkanes.

The primary role of branched alkanes in lubricants is to disrupt the crystalline packing that can
occur with linear alkanes under high pressure, which helps to lower the friction coefficient.[1]
The irregular, three-dimensional structure of molecules like 2,4,5-trimethylnonane is key to
this effect.[1] This application note is intended for researchers and formulation scientists in the
field of tribology and lubricant development.

Theoretical Background and Potential Applications

The performance of a lubricant base oil is critically dependent on the molecular structure of its
constituent hydrocarbons.[1] Key properties such as viscosity index (VI), pour point, and
tribological performance are directly influenced by the degree of branching.
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» Viscosity and Viscosity Index (VI): Highly branched alkanes, or isoalkanes, tend to have a
lower melting point and a less dramatic change in viscosity with temperature compared to
their linear counterparts.[2] While extensive branching can sometimes negatively affect the
VI, a carefully designed structure like 2,4,5-trimethylnonane could offer a favorable
balance, making it a candidate for high-performance synthetic or semi-synthetic lubricant
formulations.[2]

e Low-Temperature Fluidity (Pour Point): The methyl branches on the nonane chain disrupt the
formation of large wax crystals at low temperatures. This structural hindrance is expected to
give 2,4,5-trimethylnonane a very low pour point, a critical attribute for lubricants operating
in cold climates or cryogenic applications.

» Tribological Performance: Under boundary lubrication conditions, where the lubricant film is
thin, the molecular structure dictates friction and wear.[1] The branching in 2,4,5-
trimethylnonane is predicted to prevent the formation of highly ordered, high-shear-strength
layers that are characteristic of linear alkanes under pressure.[1][3] This should result in a
lower coefficient of friction and reduced wear.

o Oxidative and Thermal Stability: As a saturated alkane, 2,4,5-trimethylnonane is expected
to possess good thermal and oxidative stability, which is essential for modern engine oils and
industrial lubricants that operate under demanding conditions.

Potential applications include:
o A component of Group Il or Group IV (PAO) synthetic base oils.
» Aviscosity modifier or pour point depressant in mineral oil-based formulations.

e Abase fluid for specialty lubricants in high-performance automotive and industrial
applications.

Physicochemical Properties

The following table summarizes the known and estimated properties of 2,4,5-trimethylnonane.
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Property Value Source
Molecular Formula C12H26 [41[5]
Molecular Weight 170.33 g/mol [5]

CAS Number 62184-62-7 [5]
Boiling Point 195°C [4]
Density 0.7543 g/cm3 [4]
Refractive Index 1.4227 [4]
Melting Point (estimated) -50.8°C [4]

lllustrative Performance Data

The following tables present hypothetical, yet realistic, performance data for a base oil
formulated with 2,4,5-trimethylnonane compared to a standard Group Il base oil and a linear
alkane (n-dodecane). This data is for illustrative purposes to guide experimental design.

Table 1: Viscometric and Low-Temperature Properties

2,4,5-
n-Dodecane Group Ill Base .
Parameter ] ) ] Trimethylnona  Test Method
(Linear) Oil (Typical) .
ne (lllustrative)
Kinematic
Viscosity @ 40°C  1.39 20.5 4.5 ASTM D445
(cSt)
Kinematic
Viscosity @ 0.65 4.3 1.8 ASTM D445
100°C (cSt)
Viscosity Index
95 125 145 ASTM D2270
(Vi)
Pour Point (°C) -12 -18 -45 ASTM D97
Flash Point (°C) 74 220 180 ASTM D92
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Table 2: Tribological Performance (Four-Ball Wear Test)

2,4,5-
n-Dodecane Group Ill Base .
Parameter ] ) ] Trimethylnona  Test Method
(Linear) Oil (Typical) .
ne (lllustrative)
Wear Scar
Diameter (mm) 0.85 0.60 0.45 ASTM D4172
@ 40kg, 1h
Coefficient of
0.12 0.09 0.07 ASTM D5183

Friction

Experimental Protocols

The following protocols describe standard methods for evaluating the performance of a new
lubricant component like 2,4,5-trimethylnonane.

Protocol 1: Viscosity and Viscosity Index Determination

Objective: To measure the kinematic viscosity of the test fluid at two different temperatures and
calculate the viscosity index (VI).

Apparatus:

o Calibrated capillary viscometer (e.g., Cannon-Fenske type).
o Constant temperature baths set to 40°C and 100°C.

o Timer accurate to 0.1 seconds.

Procedure (ASTM D445):

o Charge the viscometer with the sample of 2,4,5-trimethylnonane, ensuring no air bubbles
are present.

e Place the charged viscometer in the 40°C bath and allow it to equilibrate for at least 15
minutes.
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» Using suction, draw the sample fluid up through the timing marks.

» Release the suction and accurately measure the time it takes for the fluid meniscus to pass
between the upper and lower timing marks.

» Repeat the measurement at least three times. The flow times should agree within 0.2%.

o Calculate the average flow time and multiply by the viscometer calibration constant to obtain
the kinematic viscosity in centistokes (cSt).

e Repeat steps 2-6 using the 100°C bath.

o Calculate the Viscosity Index using the measured viscosities according to the ASTM D2270
standard calculation.

Protocol 2: Pour Point Determination

Objective: To determine the lowest temperature at which the lubricant will flow.
Apparatus:

e Pour point test jar with a thermometer.

e Cooling bath (e.g., dry ice and acetone).

Procedure (ASTM D97):

e Pour the sample into the test jar to the marked level.

e Bring the sample to a temperature of at least 9°C above the expected pour point.
e Place the jar in the cooling bath.

o At each thermometer reading that is a multiple of 3°C, remove the jar and tilt it to ascertain
whether there is movement of the oil.

o The test concludes when the specimen does not flow when the jar is held horizontally for 5
seconds.
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The pour point is recorded as 3°C above the solid point temperature.

Protocol 3: Tribological Performance Evaluation (Four-
Ball Method)

Objective: To evaluate the anti-wear and friction-reducing properties of the lubricant under

boundary lubrication conditions.

Apparatus:

Four-ball wear test machine.

Steel balls (AISI 52100 steel).

Microscope for measuring wear scars.

Procedure (ASTM D4172):

Thoroughly clean the steel balls and test cup with a suitable solvent (e.g., hexane).

Assemble the four-ball test configuration with three stationary balls in the cup and one
rotating ball on the spindle.

Add the test lubricant (2,4,5-trimethylnonane) to the cup, completely immersing the three
stationary balls.

Apply the desired load (e.g., 40 kg) and set the rotational speed (e.g., 1200 rpm) and
temperature (e.g., 75°C).

Run the test for a specified duration (e.g., 60 minutes).

After the test, disassemble the apparatus, clean the stationary balls, and measure the
diameter of the wear scars on each of the three balls using the microscope.

Calculate the average wear scar diameter (WSD). A smaller WSD indicates better anti-wear
performance.
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Visualizations

The following diagrams illustrate the conceptual basis for the application of 2,4,5-
trimethylnonane and the workflow for its evaluation.

Molecular Structure Influence on Lubricant Properties

Reduced Intermolecular Shear
(Lower Friction)

2,4,5-Trimethylnonane

(Highly Branched Structure) Disruption of Crystalline Packing

Improved Lubricant Performance

Enhanced Low-Temp Fluidity
(Lower Pour Point)

Click to download full resolution via product page

Caption: Structure-Property Relationship of 2,4,5-trimethylnonane.
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Experimental Workflow for Lubricant Component Evaluation
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Caption: Workflow for evaluating 2,4,5-trimethylnonane as a lubricant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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